molecular formula C16H23N3O2 B2889122 tert-butyl N-[3-(2-tert-butylpyrimidin-4-yl)prop-2-yn-1-yl]carbamate CAS No. 1461706-54-6

tert-butyl N-[3-(2-tert-butylpyrimidin-4-yl)prop-2-yn-1-yl]carbamate

Cat. No. B2889122
CAS RN: 1461706-54-6
M. Wt: 289.379
InChI Key: ANLTYTJGSSZAFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a protected amine . It is used as a biochemical reagent that can be used as a biological material or organic compound for life science related research .


Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds have been synthesized under mild, environment-friendly conditions . The reaction was completed quickly within 1 hour .


Chemical Reactions Analysis

This compound is likely to participate in chemoselective reactions . For example, tert-butyl (3-cyano-4,6-dimethylpyridin-2-yl)carbonate has been used as a chemoselective tert-butoxycarbonylation reagent for aromatic and aliphatic amines .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 289.37 . The specific physical properties such as boiling point and storage conditions are not directly available .

Scientific Research Applications

Alzheimer’s Disease Research

This compound has been studied for its potential in Alzheimer’s disease research. It has shown moderated protective activity in astrocytes stimulated with Amyloid Beta 1-42, which is significant because the aggregation of Amyloid Beta peptides is a hallmark of Alzheimer’s disease .

Synthesis of Biologically Active Compounds

The compound serves as a precursor in the synthesis of biologically active natural products. For example, it has been used in the synthesis of indole derivatives, which are known to possess anticancer, anti-inflammatory, and analgesic activities .

Biochemical Reagent

As a biochemical reagent, tert-butyl N-[3-(2-tert-butylpyrimidin-4-yl)prop-2-ynyl]carbamate can be used in life science research, particularly in the study of biological materials or organic compounds .

Inhibitor Research

Research has been conducted on derivatives of this compound for their use as inhibitors in various diseases. For instance, it has been involved in the development of new pyrazole derivatives as effective PDE4 inhibitors for treating anti-inflammatory diseases .

Synthesis of Phosphatidyl Ethanolamines

This compound has been employed in the synthesis of phosphatidyl ethanolamines, which are a class of phospholipids found in biological membranes .

Guanylate Cyclase Activators

Analogues of tert-butyl N-[3-(2-tert-butylpyrimidin-4-yl)prop-2-ynyl]carbamate have been used as activators for soluble guanylate cyclase, an enzyme that plays a key role in the cardiovascular system .

Future Directions

The compound has great application prospects for industrial production . Its carrier is easily recyclable, which makes it environmentally friendly .

properties

IUPAC Name

tert-butyl N-[3-(2-tert-butylpyrimidin-4-yl)prop-2-ynyl]carbamate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23N3O2/c1-15(2,3)13-17-11-9-12(19-13)8-7-10-18-14(20)21-16(4,5)6/h9,11H,10H2,1-6H3,(H,18,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ANLTYTJGSSZAFC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)C1=NC=CC(=N1)C#CCNC(=O)OC(C)(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

289.37 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.